Cas no 2228979-03-9 (2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine
• CAS No: 2228979-03-9
• MF: C₈H₉F₂N₃
• MW: 185.173968076706
• CID: 6109688
• PubChem ID: 165630769
• Update Time: 2025-05-21

2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine
• EN300-1956561
• 2228979-03-9

• Inchi： 1S/C8H9F2N3/c1-5-6(13-3-2-12-5)7(11)4-8(7,9)10/h2-3H,4,11H2,1H3
• InChI Key： KVHBONKAQGSMMH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(C)=NC=CN=1)N)F

Computed Properties

• Exact Mass: 185.07645362g/mol
• Monoisotopic Mass: 185.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine (CAS No. 2228979-03-9)

The compound 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine (CAS No. 2228979-03-9) is a fluorinated cyclopropane derivative with a pyrazine moiety, garnering significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropane core and 3-methylpyrazine substitution, make it a promising candidate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a bioisostere or metabolic stabilizer, addressing challenges in bioavailability and target selectivity.

In recent years, the demand for fluorinated building blocks like 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine has surged due to their ability to modulate physicochemical properties. The incorporation of fluorine atoms enhances lipophilicity and metabolic stability, a topic frequently searched in medicinal chemistry forums and AI-driven drug design platforms. This compound’s cyclopropylamine group is particularly noteworthy, as it is often associated with CNS-active molecules, aligning with trending searches on blood-brain barrier penetration strategies.

Synthetic routes to CAS No. 2228979-03-9 typically involve cyclopropanation of fluorinated precursors or pyrazine functionalization, topics widely discussed in organic synthesis optimization communities. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for researchers investigating structure-activity relationships (SAR). The compound’s stability under physiological conditions is another hot topic, especially in preclinical development circles.

Beyond pharmaceuticals, 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine has potential applications in crop protection, where fluorinated compounds are prized for their pest resistance properties. This aligns with growing public interest in sustainable agriculture and green chemistry, frequently queried in academic and industrial databases. Its heterocyclic scaffold also makes it a candidate for catalysis and material functionalization, areas gaining traction in nanotechnology research.

For those sourcing CAS No. 2228979-03-9, quality control is paramount. Suppliers often highlight batch-to-batch consistency and regulatory compliance, key concerns for laboratories adhering to Good Laboratory Practices (GLP). The compound’s storage conditions (e.g., inert atmosphere, low temperature) are also frequently searched, reflecting its sensitivity to moisture and oxidation.

In summary, 2,2-difluoro-1-(3-methylpyrazin-2-yl)cyclopropan-1-amine represents a versatile tool for innovators tackling challenges in drug design, agrochemicals, and advanced materials. Its intersection with trending topics like fluorine chemistry and heterocyclic optimization ensures its relevance in both academic and industrial settings, driving continued exploration of its capabilities.